11-Deoxy Fusidic Acid
11-Deoxy Fusidic Acid
Brand Name:
Vulcanchem
CAS No.:
1013937-16-0
VCID:
VC0139468
InChI:
InChI=1S/C31H48O5/c1-18(2)9-8-10-21(28(34)35)27-23-11-12-26-29(5)15-14-24(33)19(3)22(29)13-16-30(26,6)31(23,7)17-25(27)36-20(4)32/h9,19,22-26,33H,8,10-17H2,1-7H3,(H,34,35)/b27-21-/t19-,22-,23-,24+,25-,26-,29-,30-,31-/m0/s1
SMILES:
CC1C2CCC3(C(C2(CCC1O)C)CCC4C3(CC(C4=C(CCC=C(C)C)C(=O)O)OC(=O)C)C)C
Molecular Formula:
C31H48O5
Molecular Weight:
500.7 g/mol
11-Deoxy Fusidic Acid
CAS No.: 1013937-16-0
Cat. No.: VC0139468
Molecular Formula: C31H48O5
Molecular Weight: 500.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1013937-16-0 |
|---|---|
| Molecular Formula | C31H48O5 |
| Molecular Weight | 500.7 g/mol |
| IUPAC Name | (2Z)-2-[(3R,4S,5S,8S,9S,10S,13R,14S,16S)-16-acetyloxy-3-hydroxy-4,8,10,14-tetramethyl-2,3,4,5,6,7,9,11,12,13,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoic acid |
| Standard InChI | InChI=1S/C31H48O5/c1-18(2)9-8-10-21(28(34)35)27-23-11-12-26-29(5)15-14-24(33)19(3)22(29)13-16-30(26,6)31(23,7)17-25(27)36-20(4)32/h9,19,22-26,33H,8,10-17H2,1-7H3,(H,34,35)/b27-21-/t19-,22-,23-,24+,25-,26-,29-,30-,31-/m0/s1 |
| Standard InChI Key | XIQFIBYNKGFJIX-FNZWKSSPSA-N |
| Isomeric SMILES | C[C@H]1[C@@H]2CC[C@]3([C@H]([C@]2(CC[C@H]1O)C)CC[C@@H]\4[C@@]3(C[C@@H](/C4=C(/CCC=C(C)C)\C(=O)O)OC(=O)C)C)C |
| SMILES | CC1C2CCC3(C(C2(CCC1O)C)CCC4C3(CC(C4=C(CCC=C(C)C)C(=O)O)OC(=O)C)C)C |
| Canonical SMILES | CC1C2CCC3(C(C2(CCC1O)C)CCC4C3(CC(C4=C(CCC=C(C)C)C(=O)O)OC(=O)C)C)C |
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